Cas no 3233-59-8 (2-Methoxyphenylsulfate Potassium Salt)

• Product Name: 2-Methoxyphenylsulfate Potassium Salt
• CAS No: 3233-59-8
• MF: C₇H₈O₅S
• MW: 204.200421333313
• CID: 4555077
• PubChem ID: 22473
• Update Time: 2025-10-28

2-Methoxyphenylsulfate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyphenylsulfate Potassium Salt
• guaiacol sulfate

• Inchi： 1S/C7H8O5S/c1-11-6-4-2-3-5-7(6)12-13(8,9)10/h2-5H,1H3,(H,8,9,10)
• InChI Key： AQTYXAPIHMXAAV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 204.00924453g/mol
• Monoisotopic Mass: 204.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates

Additional information on 2-Methoxyphenylsulfate Potassium Salt

Recent Advances in the Study of 2-Methoxyphenylsulfate Potassium Salt (CAS: 3233-59-8)

The compound 2-Methoxyphenylsulfate Potassium Salt (CAS: 3233-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its role as a metabolite and its potential applications in drug development, has been the subject of several cutting-edge studies. Researchers are particularly interested in its biochemical properties, metabolic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and characterization of 2-Methoxyphenylsulfate Potassium Salt. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and stability. These studies have confirmed the compound's high purity and stability under various physiological conditions, making it a promising candidate for further pharmacological investigations. Additionally, its solubility and bioavailability have been evaluated, providing critical data for formulation development.

In the context of metabolic research, 2-Methoxyphenylsulfate Potassium Salt has been identified as a key metabolite in the breakdown of certain phenolic compounds. Its presence in biological fluids has been linked to specific enzymatic activities, particularly those involving sulfotransferases. Recent in vitro and in vivo studies have explored its role in detoxification pathways and its potential as a biomarker for certain metabolic disorders. These findings open new avenues for diagnostic and therapeutic applications.

Pharmacological studies have also investigated the therapeutic potential of 2-Methoxyphenylsulfate Potassium Salt. Preliminary data suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be leveraged in the treatment of chronic inflammatory diseases. Researchers are particularly excited about its potential to modulate oxidative stress pathways, a key factor in aging and neurodegenerative diseases. However, further preclinical and clinical studies are needed to validate these effects and establish safe dosage parameters.

The industrial applications of 2-Methoxyphenylsulfate Potassium Salt are also being explored. Its use as an intermediate in the synthesis of more complex pharmaceutical compounds has been documented, with recent patents highlighting its role in the production of novel therapeutics. Additionally, its stability and ease of handling make it a valuable reagent in laboratory settings, particularly in high-throughput screening assays.

Despite these promising developments, challenges remain in the widespread adoption of 2-Methoxyphenylsulfate Potassium Salt. Issues such as large-scale synthesis, cost-effectiveness, and regulatory approval need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential. Future research directions may include exploring its interactions with other biomolecules and optimizing its pharmacokinetic profile.

In conclusion, 2-Methoxyphenylsulfate Potassium Salt (CAS: 3233-59-8) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique properties and diverse applications make it a focal point for ongoing studies. As research progresses, this compound may play a pivotal role in the development of new diagnostic tools and therapeutic agents, contributing to advancements in human health and medicine.